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Compound of Interest

Compound Name: Neritaloside

Cat. No.: B609534

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of a newly isolated and characterized bioactive
steroid from the plant Nerium oleander L. The compound, identified as 3B-acetoxy-5, 25 (26)
diene, 24 3 hydroxy lanostane, has demonstrated significant biological activity, positioning it as
a compound of interest for further investigation in drug discovery and development.

Introduction

Nerium oleander L., a well-known member of the Apocynaceae family, has a long history in
traditional medicine for treating various ailments.[1][2][3] Its extracts are known to contain a
variety of bioactive compounds, including cardiac glycosides, triterpenoids, and steroids, which
contribute to its diverse pharmacological properties such as anti-inflammatory, anti-cancer, and
antimicrobial activities.[2][4] Recent research has led to the isolation of a new lanostane-type
steroid with promising biological activity.[5] This document serves as a comprehensive
technical guide to this novel compound.

Compound Characterization

The newly isolated steroid was identified as 3[3-acetoxy-5, 25 (26) diene, 24 (3 hydroxy
lanostane.[5] Its structure was elucidated using a combination of advanced spectroscopic
techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) and mass spectrometry.

[5]
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The structural confirmation of the compound was based on the following key spectroscopic

data.

Table 1: *H NMR (Proton NMR) Data[5]

Chemical Shift ()

Coupling Constant

Proton Assignment Multiplicity
ppm (J) Hz
H-24 3.91 m
H-5 5.52 t 2.0
Olefinic protons 4.90, 4.80
Me-2' 2.05 S
Me-27 1.72
Me-28 1.05
Me-29 1.04
Me-30 0.91

Table 2: 3C NMR (Carbon NMR) Data[5]

Carbon Assignment

Chemical Shift (6) ppm

C-23 32.5

C-25 147.2

C-22 32.0

C-26 110.6

Cc-27 17.1

C-24 75.2

C-5 145.1
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Biological Activity

The isolated steroid exhibited significant inhibitory activity against the lipoxygenase enzyme.[5]
Lipoxygenases are a family of enzymes involved in the inflammatory pathway, making their
inhibitors potential therapeutic agents for inflammatory diseases. The compound's activity was
compared to the standard inhibitor, Baicalein.[5]

Table 3: Lipoxygenase Inhibition Assay Results[5]

Concentration o
Compound % Inhibition ICs0 (M)
(ng/mL)

3[B3-acetoxy-5, 25 (26)

diene, 24 3 hydroxy 500 65.4 £0.12 350.4 £0.15
lanostane
Baicalein (Standard) 500 94.2 +0.25 22.4 +0.05

Experimental Protocols

The following workflow outlines the procedure for the extraction and isolation of the novel
steroid from Nerium oleander.[5]
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Extraction

Dried Plant Material of N. oleander

Methanol Extraction (x3)

Filtration

Evaporation under Reduced Pressure

Crude Methanolic Extract

Fractionation

Solvent-Solvent Partitioning

with Chloroform vith other solvents

Chloroform Soluble Fraction Other Fractions

Purification

Silica Gel Column Chromatography

\

Elution with n-hexane:ethylacetate Gradient

Y

Collection of Fractions (1-10)

\

Purification of Fraction with n-hexane:ethylacetate (2.0:8.0)

Isolated Compound 1 (9 mg)
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Spectroscopic Analysis

2D NMR (COSY, HMBC, NOESY)

Pure Isolated Compound 1D NMR (*H, 3C, DEPT)

Mass Spectrometry

Elucidated Structure:
3B-acetoxy-5, 25 (26) diene,
24 B hydroxy lanostane

! v

Prepare Lipoxygenase Enzyme Solution Prepare Test Compound and Standard (Baicalein) Solutions

Incubate Enzyme with Test Compound/Standard Prepare Linoleic Acid (Substrate) Solution

@action by Adding@

Measure Change in Absorbance at 234 nm

Calculate % Inhibition and ICso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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